Cas no 2137559-20-5 (1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137559-20-5
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5609205
• PubChem ID: 165835827
• Update Time: 2025-09-28

1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137559-20-5
• 1-[2-(thian-4-yloxy)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• EN300-841118
• 1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H15N3O3S/c14-10(15)9-7-13(12-11-9)3-4-16-8-1-5-17-6-2-8/h7-8H,1-6H2,(H,14,15)
• InChI Key： STUFSTVLKSRPEC-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)OCCN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 257.08341252g/mol
• Monoisotopic Mass: 257.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on 1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid

1-2-(Thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

1-2-(Thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137559-20-5) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of a thian ring system and a triazole moiety, which contribute to its distinctive chemical properties. The thian ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and versatility in various chemical reactions. The triazole group, on the other hand, is a nitrogen-rich heterocycle that is widely used in pharmaceuticals and agrochemicals due to its ability to form stable complexes with metal ions.

Recent studies have highlighted the potential of 1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of coordinate covalent network (CCN) polymers, which exhibit exceptional mechanical and thermal properties. These polymers are being investigated for applications in aerospace engineering and high-performance electronics due to their lightweight and durability.

In addition to its role in materials science, this compound has also shown promise in the field of drug delivery systems. The carboxylic acid group present in the molecule allows for easy functionalization, enabling the attachment of various bioactive agents. This property makes it an ideal candidate for designing targeted drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.

The synthesis of 1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of transition metal catalysts, such as palladium(II) complexes, has enabled more efficient formation of the thian ring system.

From an environmental perspective, this compound has been studied for its potential as a biodegradable polymer building block. Its ability to undergo hydrolysis under specific conditions makes it a sustainable alternative to traditional petroleum-based polymers. Researchers are currently exploring ways to optimize its degradation kinetics to further enhance its eco-friendly properties.

In conclusion, 1-2-(thian-4-yloxy)ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137559-20-) represents a versatile compound with applications spanning multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.